![molecular formula C23H18N2O4 B278022 N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide](/img/structure/B278022.png)
N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide, also known as Compound C, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide C acts as a potent and selective inhibitor of AMPK activity by binding to the catalytic subunit of the enzyme and preventing its phosphorylation and activation. This leads to a decrease in cellular energy production and an increase in cellular stress, ultimately resulting in cell death or apoptosis.
Biochemical and Physiological Effects:
This compound C has been shown to have a variety of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, improvement of insulin sensitivity, and modulation of inflammatory responses. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide C is its high potency and selectivity for AMPK inhibition, which makes it a valuable tool for studying the role of AMPK in cellular metabolism and disease pathogenesis. However, its use in experiments may be limited by its potential off-target effects and toxicity at higher concentrations.
Future Directions
Future research on N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide C may focus on its potential applications in the treatment of cancer, metabolic disorders, and neurodegenerative diseases. It may also involve the development of more potent and selective AMPK inhibitors with fewer off-target effects and improved pharmacokinetic properties. Additionally, further studies may be needed to elucidate the precise mechanisms underlying the effects of this compound C on cellular metabolism and disease pathogenesis.
Synthesis Methods
N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide C can be synthesized through a multistep process involving the reaction of 4-aminobenzophenone with 3-methoxybenzoyl chloride to obtain N-(3-methoxybenzoyl)-4-aminobenzophenone, which is then reacted with 2-bromobenzoic acid to obtain this compound C.
Scientific Research Applications
N-{4-[(3-methoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide C has been extensively studied for its potential applications in cancer therapy, metabolic disorders, and neurodegenerative diseases. It has been shown to inhibit the activity of AMP-activated protein kinase (AMPK), which plays a crucial role in regulating cellular energy homeostasis and metabolism. Inhibition of AMPK activity by this compound C has been shown to induce apoptosis in cancer cells and improve insulin sensitivity in animal models of type 2 diabetes.
properties
Molecular Formula |
C23H18N2O4 |
---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
N-[4-[(3-methoxybenzoyl)amino]phenyl]-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C23H18N2O4/c1-28-19-7-4-6-16(13-19)22(26)24-17-9-11-18(12-10-17)25-23(27)21-14-15-5-2-3-8-20(15)29-21/h2-14H,1H3,(H,24,26)(H,25,27) |
InChI Key |
NOBVJSVNVAEYRL-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3 |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.